Dictyophorine A

• Molecular Formula: C15H20O2
• Molecular Weight: 232.32 g/mol
• IUPAC Name: (1aR,2R,4aR,8aR)-4a,8-dimethyl-2-prop-1-en-2-yl-2,3,4,5-tetrahydro-1aH-naphtho[1,8a-b]oxiren-6-one
• InChI: InChI=1S/C15H20O2/c1-9(2)12-5-6-14(4)8-11(16)7-10(3)15(14)13(12)17-15/h7,12-13H,1,5-6,8H2,2-4H3/t12-,13-,14-,15-/m1/s1
• InChI Key: GIOCZBPNJOEKCR-KBUPBQIOSA-N
• Isomeric SMILES: CC1=CC(=O)C[C@@]2([C@]13[C@H](O3)[C@H](CC2)C(=C)C)C
• Canonical SMILES: CC1=CC(=O)CC2(C13C(O3)C(CC2)C(=C)C)C
• Synonyms: dictyophorine A

Description

Dictyophorine A is a natural product found in Phallus indusiatus and Dictyophora indusiata with data available.

Scientific Research Applications

Model for Studying Human Diseases

Dictyostelium discoideum, a social amoeba, is utilized as a model for investigating health-related problems. This model is particularly effective for studying immune-cell disease and chemotaxis, centrosomal abnormalities, bacterial intracellular pathogenesis, and the action of neuroprotective and anti-cancer drugs. The simplicity of this system allows for more accessible analysis than in mammalian cell culture, driving research in human diseases Williams et al., 2006.

Platform for Sequence Data Management and Analytics

DictyExpress is a web application designed for the exploratory analysis of gene expression data in Dictyostelium. It facilitates the study of genomics and transcriptomics through visualization modules, aiding in generating hypotheses and discovering novel insights. This platform is crucial for researchers studying high-dimensional datasets Stajdohar et al., 2017.

Pharmacogenetic Research Model

Dictyostelium serves as a non-animal model for pharmacogenetic research, reducing the need for animal tissue and whole-animal experiments. It's particularly advantageous for understanding the cellular impact of natural products and other chemicals, offering insights into the molecular mechanism of compounds like capsaicin Otto et al., 2016.

Genomic Data Analysis

DictyBase provides access to genomic data, including functional annotation of genes and gene products, which is essential for comparative and functional genomics in metazoan organisms. It's a significant resource for researchers in the field of Dictyostelium genomics Kreppel et al., 2004.